SB1-F-78
Overview
Description
SB1-F-78 is an USP30 inhibitor.
Scientific Research Applications
Secondary Beam Courses in HIMAC : A study by Kanazawa et al. (2004) discusses secondary beam courses, SB1 and SB2, at HIMAC, primarily for medical applications with a positron emitter beam (Kanazawa et al., 2004).
Scientific Research in Education : Demerath (2006) explores the modes of response for qualitative researchers in education under the constraints of scientifically based research (SBR) (Demerath, 2006).
Bioactivity in Simulated Body Fluid (SBF) : Bohner and Lemaître (2009) critically assess the paradigm of using SBF for testing the bioactivity of materials, highlighting the need for scientific data and improvements in testing methods (Bohner & Lemaître, 2009).
Spectroscopic Binaries in Astronomy : Merle et al. (2020) investigate spectroscopic binaries with one visible component (SB1) in various fields, contributing to the understanding of binary stars in astronomy (Merle et al., 2020).
Search-Based Model Engineering (SBME) : A paper by Burdusel and Zschaler (2019) introduces a domain-specific language and framework for conducting experiments in SBME, highlighting its application in scientific research (Burdusel & Zschaler, 2019).
Sequencing Batch Reactor in Microbial Research : Strous et al. (1998) describe the use of a sequencing batch reactor (SBR) for studying slowly growing anaerobic ammonium-oxidizing microorganisms, demonstrating its utility in microbiological research (Strous et al., 1998).
Knowledge Spillovers from Universities : Audretsch, Link, and van Hasselt (2019) discuss the role of universities in generating knowledge spillovers, specifically in the context of scientific papers from U.S. Small Business Innovation Research (SBIR) projects (Audretsch, Link, & van Hasselt, 2019).
NMR Structure-Based Assignments : Apaydin, Çatay, Patrick, and Donald (2009) present a method for Nuclear Magnetic Resonance (NMR) structure-based assignments in protein research, highlighting its scientific applications (Apaydin, Çatay, Patrick, & Donald, 2009).
Radiative Transfer Software Tool in Atmospheric Science : Ricchiazzi et al. (1998) introduce SBDART, a software tool for plane-parallel radiative transfer in the Earth's atmosphere, useful in various scientific studies (Ricchiazzi, Yang, Gautier, & Sowle, 1998).
properties
CAS RN |
2067332-98-1 |
|---|---|
Molecular Formula |
C17H16N6OS |
Molecular Weight |
352.416 |
IUPAC Name |
2-Pyrrolidinecarboxamide, 1-cyano-N-[4-(6-cyano-2-pyridinyl)-5-methyl-2-thiazolyl]-N-methyl-, (2S)- |
InChI |
InChI=1S/C17H16N6OS/c1-11-15(13-6-3-5-12(9-18)20-13)21-17(25-11)22(2)16(24)14-7-4-8-23(14)10-19/h3,5-6,14H,4,7-8H2,1-2H3/t14-/m0/s1 |
InChI Key |
HHRMQBUASZODPH-AWEZNQCLSA-N |
SMILES |
N#CN1CCC[C@H]1C(N(C)C2=NC(C3=NC(C#N)=CC=C3)=C(C)S2)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
SB1F78; SB1 F 78; SB1-F-78 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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